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Compound of Interest

Compound Name: 5-Benzimidazolecarboxylic acid

Cat. No.: B126983 Get Quote

An In-depth Technical Guide to 5-Benzimidazolecarboxylic Acid: Chemical Properties and

Structure

Introduction
5-Benzimidazolecarboxylic acid, with the CAS Number 15788-16-6, is a heterocyclic

aromatic compound that features a fused benzene and imidazole ring system with a carboxylic

acid substituent.[1][2] This molecular architecture makes it a valuable and versatile building

block in medicinal chemistry, organic synthesis, and materials science.[2][3] Its ability to

participate in various chemical reactions, coupled with the biological significance of the

benzimidazole core, has led to its use in the development of novel therapeutic agents,

including anti-inflammatory and anti-cancer drugs, as well as in the formulation of

agrochemicals and corrosion inhibitors.[3][4] This guide provides a comprehensive overview of

its chemical structure, physicochemical properties, spectroscopic data, and relevant

experimental protocols for its synthesis and characterization.

Chemical Structure and Identifiers
5-Benzimidazolecarboxylic acid is an aromatic carboxylic acid. The core of the molecule is a

benzimidazole moiety, which consists of a benzene ring fused to an imidazole ring. The

carboxylic acid group is attached at the 5-position of the benzimidazole ring system. The

compound exists in tautomeric forms, with the proton on the imidazole ring readily shifting

between the two nitrogen atoms.[1][2]
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Identifier Value

IUPAC Name 1H-Benzimidazole-5-carboxylic acid[2][4]

Synonyms
3H-benzimidazole-5-carboxylic acid, 5-

Carboxybenzimidazole[1][4]

CAS Number 15788-16-6[1][2]

Molecular Formula C₈H₆N₂O₂[1][5]

SMILES OC(=O)c1ccc2[nH]cnc2c1

InChI
1S/C8H6N2O2/c11-8(12)5-1-2-6-7(3-5)10-4-9-

6/h1-4H,(H,9,10)(H,11,12)[4]

InChIKey COYPLDIXZODDDL-UHFFFAOYSA-N[4][5]

Physicochemical Properties
The physical and chemical properties of 5-Benzimidazolecarboxylic acid are summarized

below. It typically appears as a white to green-gray or gray-brown solid powder.[2][4] Its

solubility in water is low, but it is soluble in organic polar solvents like dimethyl sulfoxide

(DMSO) and dimethylformamide (DMF).[2]

Property Value

Molecular Weight 162.15 g/mol [1][5]

Melting Point >300 °C (lit.)[4] or 255-260 °C[2]

Boiling Point 288.82 °C (rough estimate)[4]

pKa 3.10 ± 0.30 (Predicted)[2][4]

Solubility

Sparingly soluble in water; Soluble in DMSO

and DMF.[2] Slightly soluble in DMSO and

slightly soluble in heated Methanol.[4]

Appearance Green-gray to gray-brown powder[4]
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Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 5-Benzimidazolecarboxylic
acid.

Infrared (IR) Spectroscopy
The IR spectrum of a carboxylic acid is highly characteristic. For 5-Benzimidazolecarboxylic
acid, the key absorptions are:

O-H Stretch: A very broad absorption band is expected in the range of 2500–3300 cm⁻¹,

which is characteristic of the hydrogen-bonded hydroxyl group in the carboxylic acid dimer.

[6][7]

C=O Stretch: An intense, sharp absorption peak appears between 1710 and 1760 cm⁻¹.[6]

Dimeric, hydrogen-bonded carboxyl groups typically absorb around 1710 cm⁻¹.[6]

C-O Stretch: A moderate absorption band is expected between 1210 and 1320 cm⁻¹.[8]

Aromatic C-H and C=C Stretches: Peaks corresponding to the aromatic ring are also

present.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework.

Spectra are typically recorded in DMSO-d₆ due to solubility.[4][5]

¹H NMR Spectrum (in DMSO-d₆)[5]

Chemical Shift (ppm) Assignment

8.460 Aromatic H

8.290 Aromatic H

7.906 Aromatic H

| 7.721 | Aromatic H |
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Note: The acidic proton of the carboxylic acid typically appears as a broad singlet downfield,

often above 12 ppm, while the N-H proton of the imidazole ring also gives a broad signal.[6]

¹³C NMR Spectrum The ¹³C NMR spectrum is used for structural confirmation.[4][9] The

carboxyl carbon typically absorbs in the 165–185 δ range.[6] The remaining signals correspond

to the aromatic and imidazole carbons.

Mass Spectrometry
Mass spectrometry confirms the molecular weight of the compound. The electron impact (EI)

mass spectrum shows a molecular ion peak (M⁺) at an m/z of 162, which corresponds to the

molecular weight of C₈H₆N₂O₂.[10]

Experimental Protocols
Synthesis of 5-Benzimidazolecarboxylic Acid
A common method for the synthesis of 5-Benzimidazolecarboxylic acid involves the

carboxylation of a bromo-substituted precursor via a Grignard or organolithium intermediate.[4]

[11]

Methodology:

Preparation of the Organometallic Reagent: To a solution of 5-bromo-1H-benzimidazole (1.0

eq.) in anhydrous tetrahydrofuran (THF), a solution of isopropylmagnesium chloride (i-

PrMgCl) in THF (1.0 eq.) is added slowly at 0 °C. The solution is stirred for approximately 5

minutes after the addition is complete.[4][11]

Lithiation: A hexane solution of n-butyllithium (n-BuLi) (2.0 eq.) is added dropwise to the

reaction mixture, maintaining the temperature below 20 °C. The mixture is then stirred for 30

minutes.[4][11]

Carboxylation: Dry carbon dioxide gas is bubbled through the reaction mixture (or solid dry

ice is added). The mixture is allowed to slowly warm to room temperature over 30 minutes.[4]

[11]

Workup and Extraction: The reaction is quenched with deionized water. The organic and

aqueous phases are separated. The aqueous phase is extracted with ethyl acetate.[4][11]
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Purification: The combined organic phases are filtered through a silica gel pad and

concentrated under reduced pressure. The resulting residue is purified by silica gel column

chromatography (eluent: petroleum ether/ethyl acetate) to yield 1H-benzimidazole-5-

carboxylic acid as a solid.[4][11]
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Reaction Setup

Reagent Addition

Workup and Purification

5-bromo-1H-benzimidazole
in anhydrous THF at 0 °C

1. Add i-PrMgCl (1.0 eq)
Stir for 5 min

2. Add n-BuLi (2.0 eq)
Stir for 30 min

3. Add Dry CO₂

Warm to 20 °C

Quench with H₂O

Extract with Ethyl Acetate

Silica Gel Chromatography

Final Product:
5-Benzimidazolecarboxylic Acid

Click to download full resolution via product page

Synthesis workflow for 5-Benzimidazolecarboxylic acid.
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Characterization
The identity and purity of the synthesized product are confirmed using standard analytical

techniques.

Methodology: The purified solid is dissolved in a suitable deuterated solvent (e.g., DMSO-

d₆). ¹H NMR and ¹³C NMR spectra are acquired on a high-resolution NMR spectrometer

(e.g., 600 MHz for ¹H and 151 MHz for ¹³C).[4][11] The resulting spectra are compared with

reference data to confirm the chemical structure.

Reactivity and Applications
5-Benzimidazolecarboxylic acid is a key intermediate in the synthesis of more complex

molecules due to the reactivity of its functional groups.

Pharmaceutical Development: It serves as a scaffold for designing molecules with a wide

range of biological activities. It is a building block for anti-cancer, anti-inflammatory, and

antifungal agents.[2][3]

Agrochemicals: The benzimidazole core is present in many fungicides, and this compound is

used in the formulation of crop protection products.[3]

Materials Science: It has been used in the preparation of specialized catalysts and

fluorescent dyes.[2] It also exhibits properties as a corrosion inhibitor against strong acids.[4]

Biochemical Research: It has been used as a hapten (a small molecule that elicits an

immune response only when attached to a large carrier) to produce drug-specific monoclonal

antibodies.[4]

Organic Synthesis: The carboxylic acid group can be readily converted into esters, amides,

and other derivatives. For instance, it has been used to prepare 1H-benzoimidazole-5-

carboxylic acid benzotriazol-1-yl ester and various substituted amides.[12]

Safety and Handling
5-Benzimidazolecarboxylic acid is classified as an irritant.
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GHS Hazards: It is known to cause skin irritation (H315), serious eye irritation (H319), and

may cause respiratory irritation (H335).[1]

Precautionary Measures: When handling this compound, appropriate personal protective

equipment (PPE), such as gloves and safety glasses, should be worn.[2] Work should be

conducted in a well-ventilated area or a fume hood to avoid inhalation of the powder.[2] In

case of contact with eyes, rinse immediately with plenty of water and seek medical advice.[2]

Conclusion
5-Benzimidazolecarboxylic acid is a fundamentally important chemical compound with a

well-defined structure and a diverse range of applications, particularly for researchers in drug

development and materials science. Its straightforward synthesis, combined with the reactivity

of its carboxylic acid and benzimidazole functionalities, ensures its continued use as a versatile

building block for creating complex, high-value molecules. The comprehensive data presented

in this guide serves as a technical resource for scientists and researchers utilizing this

compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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